1-Pentyn-3-amine, 3,4-dimethyl-

• CAS No.: 54495-21-5
• Molecular Formula: C7H13N
• Molecular Weight: 111.18 g/mol
• IUPAC Name: 3,4-dimethylpent-1-yn-3-amine
• InChI: InChI=1S/C7H13N/c1-5-7(4,8)6(2)3/h1,6H,8H2,2-4H3
• InChI Key: CMAQDSITDMHBPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#C)N

Description

1-Pentyn-3-amine, 3,4-dimethyl- is an aliphatic amine containing a terminal alkyne group (-C≡CH) and two methyl substituents at the 3- and 4-positions of the carbon chain. This structure combines the reactivity of an amine (nucleophilic properties) with the electron-deficient nature of the alkyne, making it a candidate for applications in organic synthesis, coordination chemistry, or materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Pentyn-3-amine, 3,4-dimethyl- can be synthesized through various methods. One common approach involves the alkylation of ammonia or amines with halogenoalkanes. For instance, the reaction of 3,4-dimethyl-1-pentyn-3-ol with ammonia under specific conditions can yield the desired amine .

Industrial Production Methods

Industrial production of 1-Pentyn-3-amine, 3,4-dimethyl- typically involves large-scale chemical reactions using similar synthetic routes. The process may include the use of catalysts and controlled reaction environments to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

1-Pentyn-3-amine, 3,4-dimethyl- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes or nitriles.

Reduction: Reduction reactions can convert the triple bond into a double or single bond, leading to different amine derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions, replacing other functional groups in the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of oximes or nitriles.

Reduction: Formation of alkenes or alkanes.

Substitution: Formation of various substituted amines.

Scientific Research Applications

1-Pentyn-3-amine, 3,4-dimethyl- has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for creating more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential use in pharmaceuticals, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Pentyn-3-amine, 3,4-dimethyl- involves its interaction with molecular targets such as enzymes and receptors. The compound can act as a nucleophile, participating in various biochemical pathways. Its unique structure allows it to bind to specific sites on proteins, influencing their activity and function .

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence includes compounds with methyl-substituted aromatic or aliphatic frameworks, though none directly align with 1-Pentyn-3-amine, 3,4-dimethyl-. Below is a comparative analysis based on substituent patterns and functional groups:

Substituent Position Effects

Cyclohexanemethanol, 2,4-dimethyl- (): A cyclohexane derivative with methyl groups at the 2- and 4-positions, this compound undergoes safety evaluations for fragrance applications. Its stability and volatility are influenced by the steric effects of methyl groups, which may parallel how substituents affect 1-Pentyn-3-amine’s reactivity . Key Difference: The absence of an alkyne or amine group limits direct reactivity comparisons.

Phenol, 3,4-dimethyl-, methylcarbamate (): A phenolic compound with methyl groups at the 3- and 4-positions, it exhibits a fusion enthalpy (ΔfusH) of 24.97 kJ/mol. The 3,4-dimethyl substitution likely enhances thermal stability compared to unsubstituted phenol, a trend that might extend to aliphatic amines with similar substituents .

Functional Group Analogues

Amine Derivatives (): The compound 6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine contains a dimethylamino group (-N(CH₃)₂) attached to an aromatic ring. The dimethylamino group increases electron density, altering solubility and nucleophilicity compared to primary amines like 1-Pentyn-3-amine .

The addition of methyl groups in 1-Pentyn-3-amine, 3,4-dimethyl- would sterically hinder such reactions compared to unsubstituted alkynes.

Hypothetical Property Analysis

Based on structural analogs:

Property	1-Pentyn-3-amine, 3,4-dimethyl- (Hypothetical)	Cyclohexanemethanol, 2,4-dimethyl- ()	Phenol, 3,4-dimethyl-, methylcarbamate ()
Functional Groups	Alkyne, primary amine	Alcohol, cyclohexane	Phenol, carbamate
Key Substituents	3,4-dimethyl	2,4-dimethyl	3,4-dimethyl
Reactivity	High (nucleophilic amine + alkyne)	Moderate (steric hindrance limits reactivity)	Moderate (electron-withdrawing carbamate group)
Thermal Stability	Likely moderate (alkyne instability)	High (cyclic structure)	High (ΔfusH = 24.97 kJ/mol)

Recommendations for Further Study

Consult specialized databases (e.g., SciFinder, Reaxys) for structural analogs like 1-pentyn-3-amine or 3,4-dimethylpentynamine.

Investigate substituent effects on alkyne-amine reactivity using computational methods (e.g., DFT).

Explore safety protocols from analogous compounds (e.g., IFRA standards for methyl-substituted alcohols ).